Cas no 59619-91-9 (2,6-Octadecadienoic acid, methyl ester, (Z,Z)-)
59619-91-9 structure
Product Name:2,6-Octadecadienoic acid, methyl ester, (Z,Z)-
CAS No:59619-91-9
MF:C19H34O2
MW:294.472066402435
CID:338008
PubChem ID:71442821
Update Time:2025-04-19
2,6-Octadecadienoic acid, methyl ester, (Z,Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Octadecadienoic acid, methyl ester, (Z,Z)-
- methyl octadeca-2,6-dienoate
- DTXSID50851680
- 59619-91-9
-
- Inchi: 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h13-14,17-18H,3-12,15-16H2,1-2H3
- InChI Key: JYFRESOMPCQSFW-UHFFFAOYSA-N
- SMILES: O(C)C(C=CCCC=CCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 294.25602
- Monoisotopic Mass: 294.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 7.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,6-Octadecadienoic acid, methyl ester, (Z,Z)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
59619-91-9 (2,6-Octadecadienoic acid, methyl ester, (Z,Z)-) Related Products
- 1189-09-9(Methyl geranate)
- 13894-63-8((2E)-2-Hexenoic Acid Methyl Ester)
- 818-59-7(Methyl 2-pentenoate)
- 7367-88-6(Ethyl 2-(E)-Decenoate)
- 7367-82-0(trans-2-Octenoic acid ethyl ester)
- 15790-88-2(Methyl 2-Pentenoate)
- 22104-69-4(2-Heptenoic acid,methyl ester)
- 10485-70-8(2,6,10-Dodecatrienoicacid, 3,7,11-trimethyl-, methyl ester)
- 7367-81-9(Methyl (E)-oct-2-enoate)
- 2396-77-2(2-Hexenoic acid, methyl ester)
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